Cas no 227183-61-1 (3-Acetyl-6-oxoheptanoic Acid)

• Product Name: 3-Acetyl-6-oxoheptanoic Acid
• CAS No: 227183-61-1
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 1411457
• PubChem ID: 71358100
• Update Time: 2025-04-20

3-Acetyl-6-oxoheptanoic Acid Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 3-acetyl-6-oxo-
• 3-acetyl-6-oxoheptanoic acid
• DTXSID30782125
• 227183-61-1
• 3-Acetyl-6-oxoheptanoic Acid

• Inchi： 1S/C9H14O4/c1-6(10)3-4-8(7(2)11)5-9(12)13/h8H,3-5H2,1-2H3,(H,12,13)
• InChI Key： RRLLKTDJWPIWHS-UHFFFAOYSA-N
• SMILES： O=C(C)C(CC(=O)O)CCC(C)=O

Computed Properties

• Exact Mass: 186.08922
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives